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Compound of Interest

Compound Name: Mancopper

Cat. No.: B14648517

Introduction

This technical guide provides a comprehensive overview of the core physical and chemical
properties of Mancozeb, a broad-spectrum, non-systemic agricultural fungicide. Mancozeb is a
polymeric complex of manganese and zinc salts of ethylene bis-dithiocarbamate.[1][2] It is
widely utilized in agriculture to protect a variety of crops, including fruits, vegetables, nuts, and
field crops, from a wide range of fungal diseases.[2][3][4] This document is intended for
researchers, scientists, and drug development professionals, offering detailed data,
experimental context, and visual representations of its mechanism of action and environmental

fate.

Physical and Chemical Properties

The physical and chemical characteristics of Mancozeb are crucial for understanding its
application, environmental behavior, and toxicological profile. These properties have been
determined through various standardized analytical methods.

Table 1: Physical Properties of Mancozeb
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Property Value Conditions Reference(s)
Greyish-yellow, free-

Appearance flowing powder.[5][6] - 516171181
[7]
Slight odor of

Odor ] [51[7]
hydrogen sulfide.[5][7]
Decomposes at 172

Melting Point °C to 204 °C without - [5161[9]
melting.[5][6][9]

Density 1.92 - 1.99 g/mL 20 °C [5][10]
9.8 x 1078 mm Hg (1.3

Vapor Pressure 25°C [5]
x 10~7 Pa)

Flash Point 138 °C (280 °F) Open cup [518]

Table 2: Chemical and Physicochemical Properties of Mancozeb
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Property Value Conditions Reference(s)

manganese
ethylenebis(dithiocarb

IUPAC Name _ - [71[11][12]
amate) (polymeric)

complex with zinc salt

CAS Number 8018-01-7 - [L]1(5](6]1[7]

(CaHsMNN2Sa)x(Zn)y ]
Molecular Formula Polymeric complex [51[10][13]
or CsH12MnN4SsZn

Molecular Weight ~541.1 g/mol - [5][10][14]

Water Solubility 6.2 mg/L pH 7.5, 25 °C [51[7]

) Practically insoluble in
Organic Solvent

- most organic solvents. - [6]119]

Solubility

[61[°]
Octanol-Water
Partition Coefficient 1.33 - [5][15]
(log Kow)
Henry's Law Constant 4.4 x 1072 atm-m3/mol 25 °C (estimated) [5]
pKa 10.3 - [5]
Soil Adsorption

Average 1000; >2000 - [5]1[6]

Coefficient (Koc)

Experimental Protocols

The determination of Mancozeb's physicochemical properties relies on standardized and
validated methodologies, often following guidelines from organizations like the OECD
(Organisation for Economic Co-operation and Development) and CIPAC (Collaborative
International Pesticides Analytical Council).

2.1 Determination of Water Solubility The water solubility of Mancozeb is typically determined
using the OECD Guideline 105 or the CIPAC MT 157 method.[11] This generally involves the
"flask method,"” where an excess of the substance is agitated in water at a constant
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temperature until equilibrium is reached. The concentration of Mancozeb in the aqueous phase
is then quantified, often using techniques like High-Performance Liquid Chromatography
(HPLC). Given Mancozeb's polymeric nature and tendency to dissociate, careful control of pH
and temperature is critical.[11]

2.2 Octanol-Water Partition Coefficient (log Kow) The log Kow, a measure of lipophilicity, is a
key parameter in assessing environmental fate.[16][17] For Mancozeb, this is determined using
methods such as the shake-flask method (OECD Guideline 107). In this procedure, Mancozeb
is dissolved in a mixture of n-octanol and water. After equilibration, the concentration of the
analyte in both phases is measured to calculate the partition coefficient.

2.3 Hydrolysis and Soil Degradation Studies To determine stability, hydrolysis studies are
conducted at various pH levels (e.g., 5, 7, and 9) following protocols like OECD Guideline 111.
[5] The degradation of Mancozeb is monitored over time, and its half-life is calculated.[1] Soil
metabolism studies are performed under both aerobic and anaerobic conditions to determine
its persistence in soil, identifying major metabolites like ethylenethiourea (ETU).[1][3] These
studies often involve applying 14C-labeled Mancozeb to soil samples and analyzing the parent
compound and its degradates over time.

2.4 Synthesis and Formulation Analysis The synthesis of Mancozeb involves a multi-step
process. It begins with the reaction of carbon disulfide and ethylenediamine with sodium
hydroxide to form Nabam (disodium ethylenebisdithiocarbamate).[18] This intermediate is then
reacted with a manganese salt to produce Maneb, which is subsequently reacted with a zinc
salt to form the final Mancozeb polymeric complex.[18]

The analysis of technical grade Mancozeb and its formulations for active ingredient content and
impurities, such as hexamethylenetetramine (HMTA), is performed using methods like titration
for total manganese and zinc content and advanced chromatographic techniques like HPLC-
MS/MS for trace impurity analysis.[11]

Mechanism of Action and Signaling Pathways

Mancozeb is classified by the Fungicide Resistance Action Committee (FRAC) as a multi-site
contact fungicide (FRAC Code MO03).[2][3] Its mode of action is not based on interfering with a
single specific signaling pathway but rather on the disruption of multiple vital enzymatic
processes within fungal cells.[3][4][19]
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The core mechanism involves the reaction of its dithiocarbamate molecules with sulfhydryl (-
SH) groups found in amino acids and enzymes of the fungal pathogen.[2][19][20] This non-
specific binding inactivates numerous essential enzymes, leading to the widespread disruption
of cellular functions, including:

e Lipid Metabolism[2]
e Cellular Respiration[2][21]
e Production of Adenosine Triphosphate (ATP)[2][4][9]

This multi-site activity means it simultaneously attacks various metabolic pathways, which
makes the development of resistance by fungal pathogens highly unlikely.[3][19][20] As a
contact fungicide, Mancozeb acts preventively on the plant surface, inhibiting spore
germination and preventing the fungus from penetrating plant tissues.[19][20]

ct nteraction Sulfhydryl (-SH) Groups o Disruption of
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Mancozeb's multi-site mechanism of action on fungal cells.

Environmental Fate and Degradation

Mancozeb is not persistent in the environment.[1][6] It degrades relatively quickly in soil and
water through processes like hydrolysis and microbial action.[1][3] The primary and most
studied metabolite is ethylenethiourea (ETU), which is more water-soluble and mobile than the
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parent compound.[1][3] The degradation pathway involves the breakdown of the
dithiocarbamate structure into several intermediates.
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Simplified environmental degradation pathway of Mancozeb.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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